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Compound of Interest

Compound Name: p-Butylhydratropic Acid

Cat. No.: B121086

Introduction

2-(4-butylphenyl)propanoic acid, a close structural analog of the widely used non-steroidal anti-
inflammatory drug (NSAID) Ibuprofen, is a compound of significant interest in pharmaceutical
research. It serves as a reference standard in impurity profiling of Ibuprofen synthesis and as a
scaffold for the development of new therapeutic agents.[1][2] The synthesis of this and related
2-arylpropanoic acids, often referred to as 'profens’, is a cornerstone of industrial and medicinal
chemistry.

This application note provides a comprehensive guide to the synthesis of 2-(4-
butylphenyl)propanoic acid, detailing a robust and well-established synthetic route. The
protocol is designed to be reproducible and scalable, with an emphasis on the underlying
chemical principles and safety considerations. We will explore a common synthetic pathway
involving a Friedel-Crafts reaction followed by hydrolysis.[3][4]

Chemical Properties and Safety Information

Property Value Reference
Molecular Formula C13H1802 [51[6]
Molecular Weight 206.28 g/mol [2][5]
Boiling Point 325.8 °C at 760 mmHg [718]
Storage 2°C-8°C [1]
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Safety Precautions: 2-(4-butylphenyl)propanoic acid is harmful if swallowed and may cause
damage to organs through prolonged or repeated exposure.[9] It is also suspected of
damaging fertility or the unborn child.[9] Appropriate personal protective equipment (PPE),
including gloves, lab coat, and safety glasses, should be worn at all times. All procedures
should be conducted in a well-ventilated fume hood.[10]

Synthetic Pathway Overview

The synthesis of 2-(4-butylphenyl)propanoic acid can be efficiently achieved through a two-step
process. The first step involves the Friedel-Crafts reaction of butylbenzene with ethyl 2-
chloropropionate to form the intermediate, ethyl 2-(4-butylphenyl)propanoate. The subsequent
step is the hydrolysis of this ester to yield the final product.
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Friedel-Crafts Reaction
Butylbenzene (Anhydrous AICI3)
Hydrolysis
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Part 1: Friedel-Crafts Reaction

2-chloropropionate, Toluene

Crude Ethyl 2-(4-butylphenyl)propanoate

Proceed to Hydrolysis

Part 2: Hydrolysis
v

Dissolve Intermediate in Ethanol

Pure 2-(4-butylphenyl)propanoic Acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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